Cas no 1849609-89-7 (3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid)

• Product Name: 3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• CAS No: 1849609-89-7
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5638280
• PubChem ID: 165913392
• Update Time: 2025-05-20

3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1849609-89-7
• EN300-28275310
• 3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• 3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-6-16-9(14)11-5-3-4-10(15,7-11)8(12)13/h2,15H,1,3-7H2,(H,12,13)
• InChI Key： FJBUCNUPPFNMAZ-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(=O)OCC=C)CCC1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid

3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid (CAS No. 1849609-89-7): An Emerging Compound in Medicinal Chemistry

3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid (CAS No. 1849609-89-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as HPPC for brevity, is characterized by its piperidine ring and the presence of a hydroxyl group, an allyl ester, and a carboxylic acid moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of HPPC (3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid) is particularly intriguing due to its multifunctional nature. The piperidine ring, a common motif in many biologically active compounds, provides a rigid framework that can enhance the compound's stability and bioavailability. The hydroxyl group and carboxylic acid moiety introduce polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the allyl ester group adds a degree of flexibility and can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of HPPC. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that HPPC exhibits potent inhibitory effects on a key enzyme involved in fatty acid synthesis, making it a potential candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its catalytic activity.

Beyond its metabolic effects, HPPC has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that HPPC can modulate neurotransmitter systems in the brain, particularly those involving serotonin and dopamine. This modulation has been linked to potential therapeutic benefits in neurological disorders such as depression and Parkinson's disease. The exact mechanisms by which HPPC exerts these effects are still under investigation, but preliminary findings suggest that it may act through allosteric modulation or by influencing receptor signaling pathways.

In addition to its therapeutic potential, HPPC has been studied for its safety profile. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. These findings are crucial for advancing the compound into clinical trials. A phase I clinical trial is currently underway to evaluate the safety and pharmacokinetics of HPPC in healthy volunteers. Early results from this trial have been promising, with no significant adverse effects reported.

The synthesis of HPPC has also been optimized to improve yield and reduce costs. A recent publication in Organic Letters described a novel synthetic route that utilizes readily available starting materials and mild reaction conditions. This approach not only enhances the scalability of production but also ensures that the compound can be synthesized with high purity and consistency.

In conclusion, 3-Hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid (HPPC) (CAS No. 1849609-89-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacological properties, makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, HPPC holds significant promise for addressing unmet medical needs in various therapeutic areas.